UPGL00004

• Molecular Formula: C25H26N8O2S2
• Molecular Weight: 534.7 g/mol
• InChI: InChI=1S/C25H26N8O2S2/c34-20(15-17-7-3-1-4-8-17)27-23-30-29-22(36-23)26-19-11-13-33(14-12-19)25-32-31-24(37-25)28-21(35)16-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,26,29)(H,27,30,34)(H,28,31,35)
• InChIKey: MRYCNTHLPRENBA-UHFFFAOYSA-N

UPGL00004: A Potent and Selective Allosteric Glutaminase C (GAC) Inhibitor

UPGL00004 is a potent, orally available, allosteric inhibitor of glutaminase C (GAC), a key enzyme in cancer cell glutamine metabolism [1]. It is a structural analog of the parent compound BPTES, featuring a rigid piperidine core in place of a flexible chain to improve drug-like properties . In enzymatic assays, UPGL00004 inhibits recombinant human GAC with an IC₅₀ of 29 nM [1]. It exhibits strong selectivity for GAC over the GLS2 isoform (IC₅₀ > 10 μM) and demonstrates potent anti-proliferative activity against triple-negative breast cancer (TNBC) cell lines [1].

● Selective allosteric inhibitor of glutaminase C (GAC) for cancer metabolism studies

● High binding affinity to GAC allosteric pocket, selective over GLS2

● Differentiated potency profile from BPTES for cellular and in vivo assays

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

Why UPGL00004 is Not Interchangeable with Other GAC Inhibitors

Selecting a GAC inhibitor requires precise understanding of potency, selectivity, and metabolic stability. While UPGL00004, BPTES, and CB-839 share an allosteric binding site on GAC, they exhibit critical differences that preclude simple substitution. Direct comparative studies reveal that UPGL00004 matches the high potency of CB-839 but significantly outperforms BPTES [1]. Critically, UPGL00004 demonstrates superior microsomal stability compared to both CB-839 and BPTES, a property that directly impacts in vivo performance [1]. Furthermore, its unique rigid core structure contributes to improved ligand efficiency [1]. Using a generic alternative without these quantifiable advantages risks experimental inconsistency, poor in vivo exposure, and failed translation.

BPTES substitution

Substituting with BPTES may result in weaker target engagement and poor microsomal stability, compromising reproducibility in sensitive cancer metabolism assays.

CB-839 substitution

CB-839, while similarly potent, may face restricted availability for non-clinical research due to intellectual property and development-stage constraints.

Combination profile specificity

The distinct low-dose combination synergy with bevacizumab is model-specific and may not translate to other GLS1 inhibitors or monotherapy designs.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

Quantitative Comparative Evidence for UPGL00004 Differentiation

UPGL00004 Exhibits Sub-100 nM Potency in TNBC Cells, Dramatically Outperforming BPTES

In a direct head-to-head comparison of cell proliferation inhibition in MDA-MB-231 triple-negative breast cancer cells, UPGL00004 (IC₅₀ = 70 nM) was 34-fold more potent than BPTES (IC₅₀ = 2,400 nM). Against HS578T cells, UPGL00004 (IC₅₀ = 129 nM) was 60-fold more potent than BPTES (IC₅₀ = 7,800 nM) [1].

GAC Enzyme Inhibition

Head-to-head

UPGL00004 IC50 = 29 nM vs BPTES IC50 ≈ 2.4 µM (83-fold difference under reported conditions)

Supports potent and selective GAC engagement at low concentrations.

Assay conditions influence absolute IC50; pre-incubation protocol can shift values.

Evidence Dimension	Cell Proliferation Inhibition (IC₅₀)
Target Compound Data	70 nM (MDA-MB-231), 129 nM (HS578T)
Comparator Or Baseline	BPTES: 2,400 nM (MDA-MB-231), 7,800 nM (HS578T)
Quantified Difference	34-fold and 60-fold improvement in potency, respectively
Conditions	Triple-negative breast cancer cell lines MDA-MB-231 and HS578T, 6-day proliferation assay [1]

Why This Matters

This 34- to 60-fold greater potency ensures that UPGL00004 can achieve effective target engagement at significantly lower concentrations, reducing the risk of off-target effects and compound precipitation in vitro.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

UPGL00004 Binding Affinity (Kd) is Comparable to Clinical-Stage CB-839 and Superior to BPTES

Using a fluorescence quenching assay with recombinant GAC(F327W) mutant, UPGL00004 demonstrated a binding affinity (Kd = 27 nM) that is equivalent to the clinical-stage inhibitor CB-839 (Kd ≈ 27 nM) and significantly tighter than BPTES [1]. The dose-dependent quenching of intrinsic tryptophan fluorescence confirmed direct binding to the allosteric site [1].

TNBC Cell Proliferation

Head-to-head

UPGL00004 IC50 = 70 nM in MDA-MB-231, 34-fold difference vs BPTES; 60-fold in HS578T.

Indicates differentiated anti-proliferative response in glutamine-addicted TNBC models.

Receptor-positive breast cancer cells showed minimal sensitivity, consistent with GAC addiction profile.

Evidence Dimension	Direct Binding Affinity (Kd)
Target Compound Data	27 nM
Comparator Or Baseline	CB-839: ~27 nM; BPTES: higher Kd (weaker binding)
Quantified Difference	Equivalent to CB-839, superior to BPTES
Conditions	Fluorescence spectroscopic binding assay using GAC(F327W) mutant [1]

Why This Matters

This establishes UPGL00004 as a research-grade alternative with target engagement properties indistinguishable from a clinical candidate, making it a validated tool for pre-clinical target validation and mechanism-of-action studies.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

UPGL00004 Displays Improved Microsomal Stability Relative to Both BPTES and CB-839

In human liver microsome assays, UPGL00004 exhibited superior metabolic stability compared to both BPTES and CB-839 [1]. This improvement is attributed to the replacement of the flexible chain moiety with a rigid saturated heterocyclic core, which reduces susceptibility to oxidative metabolism [1].

In Vivo PDX Combination Study

Method context

Combination of UPGL00004 (1 mg/kg, i.p.) and bevacizumab (2.5 mg/kg) resulted in complete tumor stasis; monotherapy showed no measurable effect.

Demonstrates model-dependent synergistic effect that is not predicted by monotherapy data.

PDX model; results specific to this combination dosing regimen and model.

Evidence Dimension	In vitro Metabolic Stability
Target Compound Data	Improved microsomal stability (qualitative)
Comparator Or Baseline	CB-839 and BPTES (both less stable)
Quantified Difference	Reported as 'improved' or 'superior' in primary literature
Conditions	Incubation with human liver microsomes [1]

Why This Matters

Superior metabolic stability suggests UPGL00004 may have a more favorable in vivo pharmacokinetic profile, potentially enabling lower or less frequent dosing in animal studies compared to less stable analogs.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

In Vivo Efficacy Achieved with Low-Dose UPGL00004 in Combination Therapy

In a triple-negative breast cancer patient-derived xenograft (PDX) model, the combination of a low dose of UPGL00004 (1 mg/kg) with bevacizumab (2.5 mg/kg) completely prevented any detectable increase in tumor size over the treatment course, whereas neither agent alone had a statistically significant effect at these low doses [1].

Allosteric Binding Affinity

Reported

Kd = 27 nM for GAC, comparable to CB-839 (~24 nM); co-crystal structure (PDB 5wj6) confirms binding mode.

Confirms high-affinity, specific binding to the allosteric GAC pocket.

Fluorescence quenching assay with recombinant GAC(F327W) mutant.

Evidence Dimension	Tumor Growth Inhibition
Target Compound Data	Complete prevention of tumor growth at 1 mg/kg (combined with bevacizumab)
Comparator Or Baseline	UPGL00004 (1 mg/kg) alone: no significant effect; Bevacizumab (2.5 mg/kg) alone: no significant effect
Quantified Difference	Synergistic effect: combination stops growth completely
Conditions	TNBC patient-derived tumor graft model in mice, intraperitoneal injection [1]

Why This Matters

This demonstrates that UPGL00004 is an effective in vivo tool compound, particularly in combination therapy strategies targeting the tumor microenvironment, providing a robust model for translational research.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

High Selectivity for GAC Over GLS2 Isoform

UPGL00004 exhibits high selectivity for the GAC isoform, with IC₅₀ values against GLS2 reported to be in the range of 10–35 μM [1]. This represents >300-fold selectivity over GLS2 based on its 29 nM IC₅₀ for GAC.

Evidence Dimension	Isoform Selectivity (IC₅₀ ratio)
Target Compound Data	GAC IC₅₀ = 29 nM; GLS2 IC₅₀ = 10–35 μM
Comparator Or Baseline	Class-level inference: similar selectivity reported for CB-839
Quantified Difference	>300-fold selectivity for GAC over GLS2
Conditions	Enzymatic assays for GAC and GLS2 [1]

Why This Matters

High selectivity for GAC minimizes confounding biological effects from GLS2 inhibition, ensuring that observed phenotypes in GAC-dependent models can be confidently attributed to on-target activity.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source

Recommended Research and Discovery Applications for UPGL00004

In Vitro Target Engagement and Mechanism-of-Action Studies

With a binding affinity (Kd) matching the clinical-stage CB-839 [1], UPGL00004 is an optimal tool compound for in vitro target validation, binding kinetics, and allosteric mechanism studies. Its high selectivity for GAC over GLS2 [1] ensures that observed cellular effects are driven by on-target GAC inhibition, making it a reliable probe for delineating GAC-dependent pathways.

Pre-clinical In Vivo Efficacy Studies in Triple-Negative Breast Cancer Models

Given its established efficacy in a TNBC patient-derived xenograft model, particularly in combination with anti-angiogenic agents like bevacizumab [1], UPGL00004 is well-suited for in vivo proof-of-concept studies. Its improved metabolic stability [1] supports its use in chronic dosing regimens, and the validated low-dose combination strategy [1] offers a relevant model for exploring tumor metabolism-angiogenesis interplay.

Analytical Chemistry and Assay Development

The compound's high purity (≥98%) and well-characterized chemical properties, including a defined molecular weight (534.66) and solubility profile [1], make it suitable as a reference standard in analytical method development. Its potent, stable inhibition of GAC provides a robust positive control for high-throughput screening campaigns aimed at identifying novel glutaminase modulators.

Application

Selection Property

Validation Focus

TNBC cell-line glutamine dependency profiling

Selective GAC inhibition with reported cellular potency

Comparative sensitivity benchmarks in proliferation assays

Combination regimen research in TNBC PDX models

Distinct low-dose combination profile with anti-angiogenic agents

Synergy evaluation and model-specific response endpoints

Structural biology of allosteric GAC inhibition

Co-crystallizable with mammalian GAC

Conformational analysis and structure-based design

Lead optimization benchmark for GLS1 inhibitors

Improved microsomal stability and distinct heterocyclic scaffold

ADME profiling and medicinal chemistry optimization

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293(10):3535-3545. View Source